molecular formula C11H11ClO B8481190 1-Methycyclopropyl 4-chlorophenyl ketone

1-Methycyclopropyl 4-chlorophenyl ketone

Cat. No. B8481190
M. Wt: 194.66 g/mol
InChI Key: GJEXJDLCSKLIQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Methycyclopropyl 4-chlorophenyl ketone is a useful research compound. Its molecular formula is C11H11ClO and its molecular weight is 194.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Methycyclopropyl 4-chlorophenyl ketone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Methycyclopropyl 4-chlorophenyl ketone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H11ClO

Molecular Weight

194.66 g/mol

IUPAC Name

(4-chlorophenyl)-(1-methylcyclopropyl)methanone

InChI

InChI=1S/C11H11ClO/c1-11(6-7-11)10(13)8-2-4-9(12)5-3-8/h2-5H,6-7H2,1H3

InChI Key

GJEXJDLCSKLIQX-UHFFFAOYSA-N

Canonical SMILES

CC1(CC1)C(=O)C2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

22 ml (0.036 mol) of a 1.6 molar n-butyl-lithium solution are added at -78° C. with stirring to a mixture of 6.9 g (0.036 mol) of 4-bromochlorobenzene and 70 ml of diethyl ether. The reaction mixture is warmed to 0° C. and stirred at this temperature for 15 minutes. After cooling to -78° C. again, a solution of 4.8 g (0.03 mol) of N-methoxy-N-methyl-1-methoxycyclopropane-carboxamide in 20 ml of diethyl ether is added rapidly. The mixture is then subsequently stirred at -78° C., at 0° C. and at room temperature, in each case for one hour. 20 ml of ethyl acetate are then added to the reaction mixture, which is stirred for 5 minutes and then poured into ice-water. The resulting mixture is extracted three times with ethyl acetate, and the combined organic phases are dried over sodium sulphate and then concentrated by stripping off the solvent under reduced pressure. 6.1 g (97% of theory) of 1-methycyclopropyl 4-chlorophenyl ketone are obtained in this manner and are reacted further without prior purification.
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6.9 g
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70 mL
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4.8 g
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20 mL
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20 mL
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ice water
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